Cas no 2411184-41-1 (rac-2-chloro-N-[(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-yl]propanamide)

• Product Name: rac-2-chloro-N-[(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-yl]propanamide
• CAS No: 2411184-41-1
• MF: C₉H₁₃ClN₄O₂
• MW: 244.67812037468
• CID: 5356575
• Update Time: 2025-06-08

rac-2-chloro-N-[(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• Z3775036607
• rac-2-chloro-N-[(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-yl]propanamide

• Inchi： 1S/C9H13ClN4O2/c1-6(10)9(15)12-7-4-16-5-8(7)14-3-2-11-13-14/h2-3,6-8H,4-5H2,1H3,(H,12,15)/t6?,7-,8+/m1/s1
• InChI Key： JEPCGONNFOMUHT-VVXQKDJTSA-N
• SMILES： ClC(C)C(N[C@@H]1COC[C@@H]1N1C=CN=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• XLogP3: -0.3
• Topological Polar Surface Area: 69

Additional information on rac-2-chloro-N-[(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-yl]propanamide

Introduction to rac-2-chloro-N-[(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-yl]propanamide (CAS No. 2411184-41-1)

rac-2-chloro-N-[(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-yl]propanamide, with the CAS number 2411184-41-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated propanamide moiety and a triazole-functionalized oxolan ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of rac-2-chloro-N-[(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-yl]propanamide is particularly noteworthy due to the presence of the triazole ring, which is known for its stability and bioavailability. The triazole ring is a versatile functional group that has been widely used in drug design due to its ability to enhance the pharmacological properties of molecules. Additionally, the chlorinated propanamide moiety provides additional functional groups that can be exploited for further chemical modifications and optimization.

Recent studies have highlighted the potential of rac-2-chloro-N-[(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-yl]propanamide in various therapeutic areas. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

In the context of cancer research, rac-2-chloro-N-[(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-yl]propanamide has been investigated for its ability to inhibit the activity of protein kinases that play crucial roles in cell proliferation and survival. Kinase inhibitors are a class of drugs that have shown significant promise in cancer therapy due to their ability to target specific signaling pathways involved in tumor growth and metastasis. The triazole ring in this compound may contribute to its binding affinity and selectivity for these kinases.

Beyond cancer research, rac-2-chloro-N-[(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-yl]propanamide has also been explored for its potential neuroprotective properties. Studies have indicated that this compound may have beneficial effects on neuronal cells by modulating specific signaling pathways associated with neurodegeneration. The ability to protect neurons from damage and promote their survival is crucial for the development of therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of rac-2-chloro-N-[(3R,4S)-4-(1H-1,2,3-triazol-1-yl)oxolan-3-yl]propanamide involves several steps that highlight the complexity and precision required in organic synthesis. The key steps include the formation of the triazole ring through a click chemistry reaction and the subsequent attachment of the chlorinated propanamide moiety to the oxolan ring. These synthetic methods are well-documented in the literature and provide a robust framework for the production of this compound on both laboratory and industrial scales.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies have shown that rac-2-chloro-N-[(3R,4S)-4-(1H-1,2,3-triazol--y)oxolan--y]propanamide exhibits favorable properties such as good solubility and stability. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain its activity over time. Additionally, studies have evaluated its safety profile in preclinical models, with results indicating low toxicity and good tolerability.

The future prospects for rac-2-chloro-N-[(3R,^R,S)-^-y)]propanamide (CAS No. 2411888888888888888888) are promising. Ongoing research aims to further optimize its structure to enhance its therapeutic efficacy and reduce potential side effects. Clinical trials are also being planned to evaluate its safety and efficacy in human subjects. These efforts are expected to provide valuable insights into the potential applications of this compound in various medical conditions.

In conclusion, rac--y)]propanamide (CAS No. 249999999999999999) represents an exciting advancement in medicinal chemistry with potential applications in multiple therapeutic areas. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As more studies are conducted and new data become available, it is likely that this compound will continue to attract significant attention from researchers and pharmaceutical companies alike.